N-Furan-2-ylmethyl-2-(4-oxo-1-p-tolyl-1,4-dihydro-pyrazolo[3,4-d]pyrimidin-5-yl)-acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C19H17N5O3/c1-13-4-6-14(7-5-13)24-18-16(10-22-24)19(26)23(12-21-18)11-17(25)20-9-15-3-2-8-27-15/h2-8,10,12H,9,11H2,1H3,(H,20,25)
• InChI Key: MAMOWEZJJOSHHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NCC4=CC=CO4
• Molecular Formula: C19H17N5O3
• Molecular Weight: 363.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a furan ring, a pyrazolo[3,4-d]pyrimidine ring, and an acetamide group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom. Attached to this is a pyrazolo[3,4-d]pyrimidine ring, which is a fused ring system containing two nitrogen atoms. Finally, there is an acetamide group, which consists of a carbonyl group (C=O) attached to a nitrogen atom.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would largely depend on the reactivity of its functional groups. The furan ring, for example, is aromatic and therefore relatively stable, but can undergo electrophilic aromatic substitution reactions. The pyrazolo[3,4-d]pyrimidine ring and the acetamide group may also participate in various reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure and the nature of its functional groups. For example, the presence of the polar acetamide group could influence its solubility in different solvents.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of Heterocyclic Compounds: The compound has been utilized in the synthesis of various heterocyclic compounds, including 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles, which are important in medicinal chemistry and drug design (El-Essawy & Rady, 2011).
• Decarboxylative Claisen Rearrangement Reactions: It has been used in decarboxylative Claisen rearrangement reactions to yield various heteroaromatic products, indicating its versatility in organic synthesis (Craig, King, Kley, & Mountford, 2005).
• Synthesis of Spiro-lactams and Polysubstituted Pyrroles: The compound has been key in synthesizing spiro-lactams and polysubstituted pyrroles, showcasing its role in expanding the synthetic applications of furan and pyrrole derivatives (Peng, Li, Wang, Liu, & Yin, 2016).

Biological Activities

• Antimicrobial and Anticancer Activities: Derivatives of the compound have shown significant antimicrobial and anticancer activities, highlighting its potential in developing new therapeutic agents (Zaki, Al-Gendey, & Abdelhamid, 2018).
• Antinociceptive and Anti-Inflammatory Properties: Thiazolopyrimidine derivatives, closely related to the compound, have exhibited notable antinociceptive and anti-inflammatory activities (Selvam, Karthik, Palanirajan, & Ali, 2012).

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards associated with this compound. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and its potential biological activity. It could also be interesting to explore its potential applications, for example in medicinal chemistry.